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Compound of Interest

Compound Name: Emrusolmin

Cat. No.: B560633

Essential Safety and Handling Guide for
Emrusolmin

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for laboratory personnel, including
researchers, scientists, and drug development professionals, who are handling Emrusolmin
(also known as Anle138Db).

Hazard Identification and Classification

Emrusolmin is an experimental drug identified as a potential irritant.[1] Adherence to the
following safety information is critical to ensure a safe laboratory environment.

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation H319

. L May cause respiratory
Respiratory Tract Irritation H335 o
irritation.[1]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to prevent exposure when handling Emrusolmin.[2]
The following table summarizes the required equipment.

Personal Protective o
Body Part . Specifications
Equipment

Must be tightly fitting and
Eyes/Face Safety Goggles / Face Shield conform to EN 166 (EU) or
NIOSH (US) standards.[3]

Wear impervious and, where
Skin/Body Protective Gloves & Gown applicable, fire/flame-resistant
clothing.[3]

Use in a well-ventilated area,
Respi Exhaust Ventilation / such as a laboratory fume
espiratory ) ]
Respirator hood, to avoid dust and

aerosol formation.[3][4]

Safe Handling and Operational Plan

Strict adherence to the following procedures is necessary to minimize risk during the handling
of Emrusolmin.

Engineering Controls:

e Always handle Emrusolmin in a well-ventilated area or a designated laboratory fume hood
to minimize inhalation exposure.[3]

Work Practices:
» Avoid Contact: Prevent direct contact with skin and eyes.[3]
e Prevent Dust Formation: Avoid the formation of dust and aerosols during handling.[4]

e Hand Washing: Wash hands thoroughly with soap and water after handling the substance.[1]

Emergency and First Aid Procedures
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In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to
remove contact lenses if present. Seek prompt

medical attention.[1][4]

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with plenty of soap

and water. Consult a physician.[1][4]

Move the individual to fresh air immediately. If

Inhalation breathing is difficult, administer artificial
respiration. Seek medical help.[1][4]
Rinse the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person and seek immediate

medical attention.[1][4]

Disposal Plan

Proper disposal of Emrusolmin and its containers is essential to prevent environmental

contamination and ensure safety.

Short-Term Storage of Waste:

o Keep waste Emrusolmin in suitable, closed, and clearly labeled containers.[4]

Disposal Method:

e Surplus and non-recyclable Emrusolmin should be handled by a licensed disposal

company.[4]

e One approved method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[4]
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+ Empty containers, if free from personal patient information, can be disposed of in regular
trash.[5][6]

Mechanism of Action Visualization

Emrusolmin is an inhibitor of protein aggregation.[7] It blocks the formation of pathological
oligomeric aggregates of proteins such as a-synuclein and prion protein (PrPSc), which are
implicated in neurodegenerative diseases.[8][9]

Pathological Process

Soluble Protein Monomers Aggregation . . Fibrillization Insoluble Aggregates
(e.g., a-synuclein, PrP) g Pathological Oligomers (e.g., Lewy Bodies)

Therapeutic Intervention = Outcome

Neurodegeneration
Neuroprotection

Click to download full resolution via product page

Caption: Mechanism of action of Emrusolmin in inhibiting neurodegeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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